Cas no 138128-76-4 ((3-phenyl-1,2,4-thiadiazol-5-yl)methanol)

• Product Name: (3-phenyl-1,2,4-thiadiazol-5-yl)methanol
• CAS No: 138128-76-4
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• MDL: MFCD03236686
• CID: 3718976
• PubChem ID: 15133850
• Update Time: 2025-05-27

(3-phenyl-1,2,4-thiadiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-methanol, 3-phenyl-
• (3-phenyl-1,2,4-thiadiazol-5-yl)methanol
• 138128-76-4
• AO-638/15166030
• EN300-8300346
• 897-635-6

• MDL： MFCD03236686
• Inchi： 1S/C9H8N2OS/c12-6-8-10-9(11-13-8)7-4-2-1-3-5-7/h1-5,12H,6H2
• InChI Key： JCAMWJDBMDHNDP-UHFFFAOYSA-N
• SMILES： S1C(CO)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 192.03573406Da
• Monoisotopic Mass: 192.03573406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.3Ų

Additional information on (3-phenyl-1,2,4-thiadiazol-5-yl)methanol

Introduction to (3-phenyl-1,2,4-thiadiazol-5-yl)methanol (CAS No. 138128-76-4)

(3-phenyl-1,2,4-thiadiazol-5-yl)methanol (CAS No. 138128-76-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl group and a thiadiazole ring, making it a valuable candidate for various applications in drug discovery and development.

The thiadiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. The presence of this ring system in (3-phenyl-1,2,4-thiadiazol-5-yl)methanol contributes to its potential as an inhibitor of various enzymes and receptors, which are often implicated in disease pathways. Recent research has highlighted the importance of thiadiazole-containing compounds in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative disorders.

In the context of medicinal chemistry, (3-phenyl-1,2,4-thiadiazol-5-yl)methanol has been explored for its ability to modulate specific biological targets. For instance, studies have shown that this compound can act as a potent inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways. Kinase inhibitors have become a cornerstone in modern cancer therapy due to their ability to disrupt the uncontrolled cell growth characteristic of many tumors. The phenyl group in the structure of (3-phenyl-1,2,4-thiadiazol-5-yl)methanol enhances its lipophilicity and bioavailability, making it more suitable for in vivo applications.

Moreover, the methanol functionality in (3-phenyl-1,2,4-thiadiazol-5-yl)methanol provides a reactive site that can be further modified through chemical synthesis to generate a wide range of derivatives. This flexibility is crucial for optimizing the pharmacological properties of the compound, such as potency, selectivity, and pharmacokinetic behavior. Researchers have successfully synthesized various analogs of (3-phenyl-1,2,4-thiadiazol-5-yl)methanol by introducing different substituents at the methanol position, leading to compounds with enhanced therapeutic potential.

The biological activity of (3-phenyl-1,2,4-thiadiazol-5-yl)methanol has been evaluated in several preclinical studies. In vitro assays have demonstrated that this compound exhibits significant antiproliferative effects against various cancer cell lines. For example, it has been shown to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) with low micromolar IC50 values. These findings suggest that (3-phenyl-1,2,4-thiadiazol-5-yl)methanol may have potential as a lead compound for the development of new anticancer drugs.

In addition to its anticancer properties, (3-phenyl-1,2,4-thiadiazol-5-yl)methanol has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have shown that thiadiazole derivatives can modulate the activity of pro-inflammatory cytokines and enzymes involved in the inflammatory response. Preliminary data indicate that (3-phenyl-1,2,4-thiadiazol-5-y-lmethanol) may possess anti-inflammatory properties that could be beneficial in treating these conditions.

The safety profile of (3-phehnyl-l , 2 , 4 -thiadiazol - 5 - yl )methanol is another important aspect to consider in its development as a therapeutic agent. Preclinical toxicity studies have generally shown favorable results, with no significant adverse effects observed at therapeutic concentrations. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, (3-phehnyl-l , 2 , 4 -thiadiazol - 5 - yl )methanol (CAS No. 138128 -76 - 4) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential across various disease areas.